Cas no 224185-35-7 (3-Iodo-2-nitrobenzotrifluoride)

• Product Name: 3-Iodo-2-nitrobenzotrifluoride
• CAS No: 224185-35-7
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• MDL: MFCD16606429
• CID: 5155038
• Update Time: 2026-03-03

3-Iodo-2-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitrobenzotrifluoride
• Benzene, 1-iodo-2-nitro-3-(trifluoromethyl)-

• MDL： MFCD16606429
• Inchi： 1S/C7H3F3INO2/c8-7(9,10)4-2-1-3-5(11)6(4)12(13)14/h1-3H
• InChI Key： OEVVUUXNAZYYMC-UHFFFAOYSA-N
• SMILES： C1(I)=CC=CC(C(F)(F)F)=C1[N+]([O-])=O

Additional information on 3-Iodo-2-nitrobenzotrifluoride

Professional Introduction to 3-Iodo-2-nitrobenzotrifluoride (CAS No. 224185-35-7)

3-Iodo-2-nitrobenzotrifluoride, with the chemical formula C₆H₂F₃INO₂, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 224185-35-7, has garnered significant attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both an iodine substituent and a nitro group on a benzene ring substituted with trifluoromethyl groups makes it a valuable building block for further chemical modifications.

The structural framework of 3-Iodo-2-nitrobenzotrifluoride combines the reactivity of the iodine atom with the electron-withdrawing effects of the nitro group, which can influence its interactions with biological targets. This compound is particularly interesting in medicinal chemistry because it can serve as a precursor for synthesizing more complex molecules, including those with potential pharmacological activity. The trifluoromethyl group enhances the lipophilicity and metabolic stability of derivatives, making them attractive candidates for drug development.

In recent years, there has been growing interest in the use of halogenated aromatic compounds as key intermediates in pharmaceutical synthesis. The iodine substituent in 3-Iodo-2-nitrobenzotrifluoride allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). These reactions enable the introduction of diverse functional groups, expanding the scope of possible derivatives.

The nitro group attached to the benzene ring not only influences the electronic properties of the molecule but also provides a site for reduction to an amine or further derivatization. This flexibility makes 3-Iodo-2-nitrobenzotrifluoride a valuable tool for medicinal chemists seeking to explore new chemical spaces. Additionally, the trifluoromethyl group can modulate pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

Recent studies have highlighted the importance of halogenated aromatic compounds in the design of kinase inhibitors. For instance, derivatives of 3-Iodo-2-nitrobenzotrifluoride have been explored as inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The combination of an iodine atom and a nitro group provides multiple sites for interaction with biological targets, potentially enhancing binding affinity and selectivity. Moreover, computational studies suggest that the trifluoromethyl group can improve solubility and bioavailability of drug candidates.

The synthesis of 3-Iodo-2-nitrobenzotrifluoride typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the nitro group can be achieved through nitration reactions, while subsequent halogenation and trifluoromethylation steps complete the structural assembly. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 3-Iodo-2-nitrobenzotrifluoride (CAS No. 224185-35-7) is a promising intermediate with significant potential in pharmaceutical research. Its unique structural features allow for diverse chemical modifications, making it a valuable tool for developing novel therapeutic agents. The growing body of research on halogenated aromatic compounds underscores their importance in modern drug discovery, and 3-Iodo-2-nitrobenzotrifluoride is poised to play a key role in this ongoing effort.